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Compound of Interest

Compound Name: Pentoxyl

Cat. No.: B093581 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Pentoxyl (CAS 147-61-5), also known

as 5-Hydroxymethyl-4-methyluracil. Adherence to these procedures is critical for ensuring

laboratory safety and proper chemical management.

Physicochemical and Toxicity Data
A summary of the key quantitative data for Pentoxyl is presented below for easy reference.

Property Value

Molecular Formula C₆H₈N₂O₃

Molecular Weight 156.14 g/mol [1]

CAS Number 147-61-5[2][3]

Density 1.308 g/cm³[4]

Appearance Solid[1]

Acute Toxicity (Oral) LD50 (rat): 5 g/kg[4]

Personal Protective Equipment (PPE)
Strict adherence to the following personal protective equipment guidelines is mandatory to

minimize exposure and ensure personal safety when handling Pentoxyl.
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PPE Category Specification

Eye/Face Protection

Safety glasses with side-shields conforming to

EN166 standards are required.[2] For

operations with a higher risk of splashing,

chemical safety goggles and a face shield

should be utilized.

Skin Protection

Wear impervious, chemically resistant gloves

(e.g., nitrile) and a lab coat.[2] Ensure gloves

are inspected before use and disposed of

properly after handling.

Respiratory Protection

For tasks that may generate dust, a NIOSH-

approved respirator is necessary.[2] Work

should be conducted in a well-ventilated area,

preferably within a chemical fume hood.

Body Protection
Wear suitable protective clothing to prevent skin

contact.[2]

Operational Handling and Storage Plan
Proper handling and storage are crucial to maintaining the integrity of Pentoxyl and ensuring a

safe laboratory environment.

Handling Procedures:

Engineering Controls: Handle Pentoxyl in a well-ventilated area. The use of a chemical fume

hood is strongly recommended to minimize inhalation exposure.

Personal Hygiene: Wash hands thoroughly with soap and water after handling. Do not eat,

drink, or smoke in areas where Pentoxyl is handled or stored.

Spill Prevention: Employ careful handling techniques to avoid spills. Keep containers tightly

sealed when not in use.

Storage Procedures:
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Container: Store in a tightly closed, light-resistant container.

Conditions: Keep in a cool, dry, and well-ventilated place.[5]

Incompatibilities: Avoid storage with strong oxidizing agents.

Emergency Procedures and First Aid
Immediate and appropriate responses to accidental exposure are critical.

Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[2]

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

persists.[2]

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes, holding the eyelids open. Seek

immediate medical attention.[2]

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.[2]

Spill and Disposal Plan
A systematic approach to spill management and waste disposal is essential for environmental

and personal safety.

Spill Cleanup:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Use appropriate absorbent materials to contain the spill. Avoid generating dust.
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Collect: Carefully collect the spilled material and place it in a sealed container for disposal.

Disposal Protocol:

Dispose of Pentoxyl waste in accordance with all applicable federal, state, and local

environmental regulations.[2] Contact a licensed professional waste disposal service to

ensure proper disposal.

Visual Workflow Guides
The following diagrams illustrate the key workflows for handling and emergency procedures

involving Pentoxyl.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b093581?utm_src=pdf-body
https://www.chemicalbook.com/msds/5-hydroxymethyl-6-methyluracil.pdf
https://www.benchchem.com/product/b093581?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pentoxyl Handling Workflow

Start Handling

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handle Pentoxyl in
Well-Ventilated Area

(Fume Hood Recommended)

Store in Tightly Sealed
Container in a Cool, Dry Place

Clean Work Area and
Wash Hands Thoroughly

End Handling

 

Pentoxyl Spill Response

Spill Occurs

Evacuate Immediate Area

Don Additional PPE
(Respirator if necessary)

Contain Spill with
Inert Absorbent Material

Collect and Place in
Sealed Waste Container

Decontaminate Spill Area

Dispose of Waste
According to Regulations

Report Incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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